57-11-4

Stearic acid

In Stock

• CAS RN:
• 57-11-4

• Formula:
• CH3(CH2)16COOH
  C18H36O2
  CH3(CH2)16COOH
  C18H36O2

• InChI:
• InChI=1S/C18H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h2-17H2,1H3,(H,19,20)

• InChIKey:
• QIQXTHQIDYTFRH-UHFFFAOYSA-N

• Stearic acid is a long-chain saturated fatty acid. It is a major component of cocoa butter and has also been found in beef fat and vegetable oils. Unlike many long-chain saturated fatty acids, dietary stearic acid does not induce hypercholesterolemia or raise LDL-cholesterol.
  Stearic acid is a long chain saturated fatty acid. It can be derived naturally from vegetable and animal fat.
  Stearic acid is a saturated fatty acid, which is a long aliphatic chain containing a carboxyl group at one end and a methyl group at the other. Pharmaceutically, it is used as a lubricant in tablet and capsule formulations and as an emulsifying and solubilizing agent in topical formulations.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house w...

2-Benzoyloxy-propionic acid methyl ester

In Stock

• CAS RN:
• 84657-11-4

• Formula:
• C11H12O4

• InChI:
• InChI=1S/C11H12O4/c1-8(10(12)14-2)15-11(13)9-6-4-3-5-7-9/h3-8H,1-2H3

• InChIKey:
• VKVAQLXICZIQHR-UHFFFAOYSA-N

• 2-Benzoyloxy-propionic acid methyl ester is a useful research compound. Its molecular formula is C11H12O4 and its molecular weight is 208.21 g/mol. The purity is usually 95%.

Methyl 8-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylate

Usually In Stock

• CAS RN:
• 71557-11-4

• Formula:
• C12H12O3

• InChI:
• InChI=1S/C12H12O3/c1-15-12(14)9-6-2-4-8-5-3-7-10(13)11(8)9/h2,4,6H,3,5,7H2,1H3

• InChIKey:
• QHMPIXAUILDPJX-UHFFFAOYSA-N

• Methyl 8-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylate is a useful research compound. Its molecular formula is C12H12O3 and its molecular weight is 204.22 g/mol. The purity is usually 95%.

3-[(4-Chlorobenzoyl)amino]-1-benzofuran-2-carboxamide

• CAS RN:
• 330557-11-4

• Formula:
• C16H11ClN2O3

• InChI:
• InChI=1S/C16H11ClN2O3/c17-10-7-5-9(6-8-10)16(21)19-13-11-3-1-2-4-12(11)22-14(13)15(18)20/h1-8H,(H2,18,20)(H,19,21)

• InChIKey:
• PYPZZYAVLPWJBT-UHFFFAOYSA-N

• 3-[(4-Chlorobenzoyl)amino]-1-benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C16H11ClN2O3 and its molecular weight is 314.72g/mol. The purity is usually 95%.

6-methoxy-3-nitro-2-(1H-pyrrol-1-yl)pyridine

• CAS RN:
• 160657-11-4

• Formula:
• C10H9N3O3

• InChI:
• InChI=1S/C10H9N3O3/c1-16-9-5-4-8(13(14)15)10(11-9)12-6-2-3-7-12/h2-7H,1H3

• InChIKey:
• NRBHEFUHIDJZOH-UHFFFAOYSA-N

• 6-methoxy-3-nitro-2-(1H-pyrrol-1-yl)pyridine is a useful research compound. Its molecular formula is C10H9N3O3 and its molecular weight is 219.20 g/mol. The purity is usually 95%.

7-Methyl-2,3-dihydro-1H-cyclopenta[b]quinoline-9-carboxylic acid

In Stock

• CAS RN:
• 351357-11-4

• Formula:
• C14H13NO2

• InChI:
• InChI=1S/C14H13NO2/c1-8-5-6-12-10(7-8)13(14(16)17)9-3-2-4-11(9)15-12/h5-7H,2-4H2,1H3,(H,16,17)

• InChIKey:
• HGRJPRALNIGYKS-UHFFFAOYSA-N

• 7-Methyl-2,3-dihydro-1H-cyclopenta[b]quinoline-9-carboxylic acid is a useful research compound. Its molecular formula is C14H13NO2 and its molecular weight is 227.26 g/mol. The purity is usually 95%.

N-(4-tert-butyl-1,3-thiazol-2-yl)-2-(4-methylbenzenesulfonamido)benzamide

In Stock

• CAS RN:
• 377757-11-4

• Formula:
• C21H23N3O3S2

• InChI:
• InChI=1S/C21H23N3O3S2/c1-14-9-11-15(12-10-14)29(26,27)24-17-8-6-5-7-16(17)19(25)23-20-22-18(13-28-20)21(2,3)4/h5-13,24H,1-4H3,(H,22,23,25)

• InChIKey:
• AYBOUAGLWOXCFH-UHFFFAOYSA-N

• N-(4-tert-butyl-1,3-thiazol-2-yl)-2-(4-methylbenzenesulfonamido)benzamide is a useful research compound. Its molecular formula is C21H23N3O3S2 and its molecular weight is 429.55. The purity is usually 95%.

(4-(Benzo[d]thiazol-2-yl)piperazin-1-yl)(4-(tert-butyl)phenyl)methanone

In Stock

• CAS RN:
• 330957-11-4

• Formula:
• C22H25N3OS

• InChI:
• InChI=1S/C22H25N3OS/c1-22(2,3)17-10-8-16(9-11-17)20(26)24-12-14-25(15-13-24)21-23-18-6-4-5-7-19(18)27-21/h4-11H,12-15H2,1-3H3

• InChIKey:
• TXLBCYWLUIFWCA-UHFFFAOYSA-N

• (4-(Benzo[d]thiazol-2-yl)piperazin-1-yl)(4-(tert-butyl)phenyl)methanone is a useful research compound. Its molecular formula is C22H25N3OS and its molecular weight is 379.5 g/mol. The purity is usually 95%.

2-{[4-(4-methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methylphenyl)acetamide

• CAS RN:
• 482657-11-4

• Formula:
• C24H22N4O2S

• InChI:
• InChI=1S/C24H22N4O2S/c1-17-7-6-10-19(15-17)25-22(29)16-31-24-27-26-23(18-8-4-3-5-9-18)28(24)20-11-13-21(30-2)14-12-20/h3-15H,16H2,1-2H3,(H,25,29)

• InChIKey:
• UKDRLUBQARAPKS-UHFFFAOYSA-N

• 2-{[4-(4-methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methylphenyl)acetamide is a useful research compound. Its molecular formula is C24H22N4O2S and its molecular weight is 430.5g/mol. The purity is usually 95%.

6-(4-Methoxyphenyl)-4-methyl-2-(2-morpholin-4-ylethyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

Usually In Stock

• CAS RN:
• 893957-11-4

• Formula:
• C21H26N6O4

• InChI:
• InChI=1S/C21H26N6O4/c1-23-18-17(19(28)27(21(23)29)8-7-24-11-13-31-14-12-24)26-10-9-25(20(26)22-18)15-3-5-16(30-2)6-4-15/h3-6H,7-14H2,1-2H3

• InChIKey:
• PTJQVSGWRWCBNI-UHFFFAOYSA-N

• 6-(4-Methoxyphenyl)-4-methyl-2-(2-morpholin-4-ylethyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C21H26N6O4 and its molecular weight is 426.477. The purity is usually 95%.

3',5'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-YL)valerophenone

In Stock

• CAS RN:
• 898757-11-4

• Formula:
• C17H22Cl2O3

• InChI:
• InChI=1S/C17H22Cl2O3/c1-17(2)10-21-16(22-11-17)6-4-3-5-15(20)12-7-13(18)9-14(19)8-12/h7-9,16H,3-6,10-11H2,1-2H3

• InChIKey:
• UWIFEOMHVBWIHS-UHFFFAOYSA-N

• 3',5'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-YL)valerophenone is a useful research compound. Its molecular formula is C17H22Cl2O3 and its molecular weight is 345.3 g/mol. The purity is usually 95%.

2-((3-benzyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy)-N-(4-sulfamoylphenyl)acetamide

• CAS RN:
• 903857-11-4

• Formula:
• C25H22N2O6S

• InChI:
• InChI=1S/C25H22N2O6S/c1-16-21-12-9-19(14-23(21)33-25(29)22(16)13-17-5-3-2-4-6-17)32-15-24(28)27-18-7-10-20(11-8-18)34(26,30)31/h2-12,14H,13,15H2,1H3,(H,27,28)(H2,26,30,31)

• InChIKey:
• NVMFIACVNMFVMC-UHFFFAOYSA-N

• 2-((3-benzyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy)-N-(4-sulfamoylphenyl)acetamide is a useful research compound. Its molecular formula is C25H22N2O6S and its molecular weight is 478.5g/mol. The purity is usually 95%.

cysteine-rich intestinal protein

• CAS RN:
• 102857-11-4

• Formula:
• C6H11BaO9P

• Cysteine-rich intestinal protein, also known as Cysteine-rich intestinal protein, is a useful research compound. Its molecular formula is C6H11BaO9P. The purity is usually 95%.

Ethyl 2-(trifluoromethoxy)acetate

In Stock

• CAS RN:
• 1027157-11-4

• Formula:
• C5H7F3O3

• InChI:
• InChI=1S/C5H7F3O3/c1-2-10-4(9)3-11-5(6,7)8/h2-3H2,1H3

• InChIKey:
• UVYNDOUWYIODCV-UHFFFAOYSA-N

• Ethyl 2-(trifluoromethoxy)acetate is a useful research compound. Its molecular formula is C5H7F3O3 and its molecular weight is 172.103. The purity is usually 95%.

1-(2-chloropyridine-4-carbonyl)-N-cyclopentylpiperidine-3-sulfonamide

Usually In Stock

• CAS RN:
• 1797057-11-4

• Formula:
• C16H22ClN3O3S

• InChI:
• InChI=1S/C16H22ClN3O3S/c17-15-10-12(7-8-18-15)16(21)20-9-3-6-14(11-20)24(22,23)19-13-4-1-2-5-13/h7-8,10,13-14,19H,1-6,9,11H2

• InChIKey:
• NZQGCPDJCFUPIY-UHFFFAOYSA-N

• 1-(2-chloropyridine-4-carbonyl)-N-cyclopentylpiperidine-3-sulfonamide is a useful research compound. Its molecular formula is C16H22ClN3O3S and its molecular weight is 371.88. The purity is usually 95%.

Tert-butyl 5-methyl-2,3,3a,4,5,6,7,7a-octahydrofuro[3,2-b]pyridine-2-carboxylate

Usually In Stock

• CAS RN:
• 2248257-11-4

• Formula:
• C13H23NO3

• InChI:
• InChI=1S/C13H23NO3/c1-8-5-6-10-9(14-8)7-11(16-10)12(15)17-13(2,3)4/h8-11,14H,5-7H2,1-4H3

• InChIKey:
• UEGOVGCLKTXGOJ-UHFFFAOYSA-N

• Tert-butyl 5-methyl-2,3,3a,4,5,6,7,7a-octahydrofuro[3,2-b]pyridine-2-carboxylate is a useful research compound. Its molecular formula is C13H23NO3 and its molecular weight is 241.331. The purity is usually 95%.